Cas no 1211708-95-0 (1H-1,4-Diazepine-1-carboximidamide, 4-acetylhexahydro-, hydriodide (1:1))

• Product Name: 1H-1,4-Diazepine-1-carboximidamide, 4-acetylhexahydro-, hydriodide (1:1)
• CAS No: 1211708-95-0
• MF: C₈H₁₇IN₄O
• MW: 312.151253461838
• CID: 5167361
• Update Time: 2025-10-28

1H-1,4-Diazepine-1-carboximidamide, 4-acetylhexahydro-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-1,4-diazepane-1-carboximidamide hydroiodide
• 4-acetyl-1,4-diazepane-1-carboximidamide;hydroiodide
• 4-Acetyl-1,4-diazepane-1-carboximidamide--hydrogen iodide (1/1)
• 1H-1,4-Diazepine-1-carboximidamide, 4-acetylhexahydro-, hydriodide (1:1)

• Inchi： 1S/C8H16N4O.HI/c1-7(13)11-3-2-4-12(6-5-11)8(9)10;/h2-6H2,1H3,(H3,9,10);1H
• InChI Key： PBTDRWSHCWVTQP-UHFFFAOYSA-N
• SMILES： I.O=C(C)N1CCN(C(=N)N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 73.4

Additional information on 1H-1,4-Diazepine-1-carboximidamide, 4-acetylhexahydro-, hydriodide (1:1)

Comprehensive Overview of 1H-1,4-Diazepine-1-carboximidamide, 4-acetylhexahydro-, hydriodide (1:1) (CAS No. 1211708-95-0)

The compound 1H-1,4-Diazepine-1-carboximidamide, 4-acetylhexahydro-, hydriodide (1:1), identified by its CAS No. 1211708-95-0, is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a diazepine core and an acetylhexahydro moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. The inclusion of a hydriodide salt further enhances its solubility and stability, which are critical for formulation development.

In recent years, the demand for heterocyclic compounds like 1H-1,4-Diazepine-1-carboximidamide has surged due to their versatility in drug design. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the structural resemblance to other diazepine derivatives known for their neuroactive properties. This aligns with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS No. 1211708-95-0 involves sophisticated organic chemistry techniques, including reductive amination and salt formation processes. These methods ensure high purity and yield, which are essential for reproducible research outcomes. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structural integrity, a topic frequently searched by chemists in academic and industrial settings.

From a commercial perspective, 1H-1,4-Diazepine-1-carboximidamide is often sought after by pharmaceutical intermediates suppliers. Its role as a building block for more complex molecules underscores its value in drug discovery pipelines. This compound’s relevance is further amplified by the growing interest in small-molecule therapeutics, a hot topic in biotech innovation forums and scientific literature.

Safety and handling of CAS No. 1211708-95-0 adhere to standard laboratory protocols, with emphasis on personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its iodide component necessitates careful storage to prevent degradation. These precautions are commonly discussed in chemical safety databases, reflecting user concerns about workplace safety.

In summary, 1H-1,4-Diazepine-1-carboximidamide, 4-acetylhexahydro-, hydriodide (1:1) represents a compelling case study in modern medicinal chemistry. Its structural features, synthetic accessibility, and potential applications position it as a valuable asset for researchers tackling unmet medical needs. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation therapeutics.